Cas no 1260778-36-6 (1-Benzyl-3-bromo-1H-pyrazole)

• Product Name: 1-Benzyl-3-bromo-1H-pyrazole
• CAS No: 1260778-36-6
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• CID: 5168027
• PubChem ID: 97053225
• Update Time: 2026-03-04

1-Benzyl-3-bromo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-bromo-1H-pyrazole
• 1-benzyl-3-bromopyrazole
• 1H-Pyrazole, 3-bromo-1-(phenylmethyl)-
• CS-0232922
• EN300-129537
• 1260778-36-6
• SCHEMBL18577540
• G73939
• SY151858
• MFCD12756601

• Inchi： 1S/C10H9BrN2/c11-10-6-7-13(12-10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： QVZIWRVCENAKLV-UHFFFAOYSA-N
• SMILES： BrC1C=CN(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 235.99491g/mol
• Monoisotopic Mass: 235.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-Benzyl-3-bromo-1H-pyrazole

1-Benzyl-3-bromo-1H-pyrazole

1-Benzyl-3-bromo-1H-pyrazole (CAS No. 1260778-36-6) is a heterocyclic organic compound belonging to the pyrazole family. Pyrazoles are five-membered rings containing two adjacent nitrogen atoms, and they are widely studied in medicinal chemistry due to their potential as pharmacophores in drug design. The compound 1-Benzyl-3-bromo-1H-pyrazole has gained attention in recent years due to its unique structural features and promising applications in various fields, including drug discovery, materials science, and catalysis.

The molecular structure of 1-Benzyl-3-bromo-1H-pyrazole consists of a pyrazole ring with a benzyl group attached at position 1 and a bromine atom at position 3. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it suitable for various chemical transformations. The benzyl group introduces aromaticity and enhances the compound's stability, while the bromine atom at position 3 serves as an electron-withdrawing group, influencing the reactivity of the pyrazole ring.

Recent studies have highlighted the potential of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of 1-Benzyl-3-bromo-1H-pyrazole as a precursor for synthesizing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The bromine atom at position 3 facilitates nucleophilic substitutions, enabling the introduction of diverse functional groups that can modulate biological activity.

The synthesis of 1-Benzyl-3-bromo-1H-pyrazole typically involves multi-step organic reactions. One common approach is the condensation of benzaldehyde with an appropriate amine derivative in the presence of a reducing agent to form the pyrazole ring. Subsequent bromination at position 3 is achieved through electrophilic substitution or other halogenation techniques. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, is crucial for achieving high yields and purity.

In terms of applications, pyrazole derivatives like 1-Benzyl-3-bromo-1H-pyrazole have shown promise in materials science. For example, they can be used as building blocks for constructing coordination polymers or metal-organic frameworks (MOFs). The nitrogen atoms in the pyrazole ring provide coordination sites for metal ions, enabling the formation of extended networks with potential applications in gas storage, catalysis, and sensing technologies.

Moreover, 1-Benzyl-3-bromo-1H-pyrazole has been investigated for its role in asymmetric catalysis. The bromine atom at position 3 can act as a directing group during catalytic cycles, facilitating enantioselective transformations. This property makes it a valuable tool in the synthesis of chiral compounds, which are essential in pharmaceuticals and agrochemicals.

Recent advancements in computational chemistry have also shed light on the electronic properties of pyrazole derivatives. Quantum mechanical calculations reveal that 1-Benzyl-3-bromo-1H-pyrazole exhibits unique electronic transitions due to its conjugated system. These insights are valuable for designing molecules with specific optical or electronic properties for applications in optoelectronics and photovoltaics.

In conclusion, 1-Benzyl-3-bromo-1H-pyrazole (CAS No. 1260778-36-6) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further research and development in drug discovery, materials science, and catalysis. As new studies emerge, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.